Dipotassium;tetrabromorhenium;dibromide

Specification

• CAS No.: 16903-70-1
• Molecular Formula: Br6K2Re
• Molecular Weight: 743.8 g/mol
• IUPAC Name: dipotassium;hexabromorhenium(2-)
• Standard InChI: InChI=1S/6BrH.2K.Re/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• Standard InChI Key: KJFJGUZKEHEZCT-UHFFFAOYSA-H
• Isomeric SMILES: [K+].[K+].[Br-].[Br-].Br[Re](Br)(Br)Br
• SMILES: [K+].[K+].[Br-].[Br-].Br[Re](Br)(Br)Br
• Canonical SMILES: [K+].[K+].Br[Re-2](Br)(Br)(Br)(Br)Br

Introduction

Synthesis

The synthesis of dipotassium; tetrabromorhenium; dibromide typically involves the reaction of potassium bromide with a suitable rhenium precursor, such as rhenium(VII) oxide or ammonium perrhenate, in the presence of bromine or hydrobromic acid. The process may proceed as follows:

• Dissolution of ammonium perrhenate ($NH_4ReO_4$) in hydrobromic acid ($HBr$).

• Addition of potassium bromide ($KBr$) to the solution.

• Controlled heating to facilitate the substitution of oxygen ligands with bromine.

• Crystallization of $K_2[ReBr_6]$ upon cooling.

This reaction is highly sensitive to stoichiometry and reaction conditions, ensuring complete ligand exchange while avoiding decomposition.

Structural Features

The compound adopts an octahedral geometry typical of hexahalide complexes. The rhenium atom is at the center, surrounded symmetrically by six bromine atoms. Potassium ions are located outside the coordination sphere to maintain electrical neutrality.

Notable Characteristics:

• Oxidation State: Rhenium is in the +4 oxidation state.

• Bonding: Strong covalent bonds between rhenium and bromine atoms contribute to stability.

• Electronic Configuration: The d-electrons of rhenium influence its optical and magnetic properties.

Applications and Relevance

Dipotassium; tetrabromorhenium; dibromide has potential applications in various fields due to its unique chemical properties:

• Catalysis:

  • Hexahalide complexes like $K_2[ReBr_6]$ are often used as precursors for homogeneous or heterogeneous catalysts.

  • Rhenium-based compounds are known for their role in oxidation and hydrogenation reactions.

• Material Science:

  • Halogenated rhenium compounds exhibit interesting electronic and magnetic properties, making them candidates for advanced materials research.

• Analytical Chemistry:

  • The compound can serve as a reference material or reagent for studying halogen-metal interactions.

• Coordination Chemistry Studies:

  • It provides a model system for exploring ligand field theory and bonding in transition metal complexes.

Safety Considerations

Rhenium compounds are generally considered low-toxicity but should be handled with care due to their potential environmental impact and reactivity with halides:

• Avoid inhalation or ingestion.

• Use gloves and protective eyewear during handling.

• Dispose of waste in compliance with local regulations.

Comparison with Related Compounds

Compound	Molecular Formula	Key Difference
Dipotassium; tetrabromorhenium; dibromide	$K_2[ReBr_6]$	Contains rhenium coordinated to six bromine atoms
Dipotassium; tetrabromopalladium; dibromide	$K_2[PdBr_6]$	Palladium replaces rhenium in the coordination sphere

While structurally similar, differences in electronic configuration between rhenium and palladium lead to distinct chemical behaviors.

Future Research Directions

• Synthesis Optimization: Developing greener methods for synthesizing $K_2[ReBr_6]$.

• Applications Expansion: Exploring its use in photocatalysis or as a precursor for nanomaterials.

• Biological Studies: Investigating potential antimicrobial or anticancer properties, inspired by other halogenated metal complexes.

By leveraging its unique structural and chemical features, dipotassium; tetrabromorhenium; dibromide holds promise for diverse scientific advancements.